Cas no 937599-02-5 ((2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid)

• Product name: (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid
• CAS No: 937599-02-5
• MF: C₁₅H₁₇ClO₄
• MW: 296.746083974838
• CID: 3159529

(2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid

• Inchi： InChI=1S/C15H17ClO4/c1-19-13-8-10(6-7-15(17)18)12(16)9-14(13)20-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3,(H,17,18)/b7-6+
• InChI Key： GDEKXKPDHWGFRH-VOTSOKGWSA-N
• SMILES： COC1=C(C=C(C(=C1)/C=C/C(=O)O)Cl)OC2CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Additional information on (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid

Comprehensive Overview of (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid (CAS No. 937599-02-5)

The compound (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid, identified by its CAS number 937599-02-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This acrylic acid derivative features a unique cyclopentyloxy substituent, which enhances its bioactivity and selectivity. Researchers are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition.

One of the most searched questions related to CAS 937599-02-5 is its role in medicinal chemistry. Recent studies suggest that derivatives of acrylic acid exhibit promising anti-inflammatory and antimicrobial properties. The presence of the methoxy and chloro groups in this compound further enhances its reactivity, making it a candidate for structure-activity relationship (SAR) studies. Additionally, its E-configuration (trans) is critical for its biological activity, as it influences molecular interactions with target proteins.

From an SEO perspective, users often search for "synthesis of (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid" or "applications of CAS 937599-02-5." These queries reflect the growing demand for detailed synthetic protocols and potential industrial uses. The compound’s cyclopentyl ether moiety is particularly noteworthy, as it is a common feature in bioactive molecules, including kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly catalysts and solvent-free conditions to produce (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid with higher yields and lower environmental impact. This aligns with global efforts to reduce hazardous waste in chemical manufacturing.

In the context of drug development, this compound’s phenylacrylic acid scaffold is analogous to several FDA-approved drugs, such as nonsteroidal anti-inflammatory drugs (NSAIDs). Its chloro and methoxy substitutions could improve metabolic stability and bioavailability, addressing common challenges in pharmacokinetics. Computational modeling studies, including molecular docking, have predicted strong binding affinities for specific enzyme targets, further validating its therapeutic potential.

For agrochemical applications, the cyclopentyloxy group in CAS 937599-02-5 may contribute to herbicidal or fungicidal activity. Recent patents highlight similar structures as effective crop protection agents, sparking interest in this compound’s utility in sustainable agriculture. Its mode of action likely involves disruption of cell membrane integrity or inhibition of essential plant enzymes.

Analytical characterization of (2E)-3-[2-chloro-4-(cyclopentyloxy)-5-methoxyphenyl]acrylic acid typically involves HPLC, NMR, and mass spectrometry. These techniques confirm its purity and structural integrity, which are crucial for reproducibility in research. The compound’s UV-Vis absorption profile also makes it suitable for photochemical studies, a niche yet growing area in material science.

In summary, CAS 937599-02-5 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique chemical structure and bioactive properties make it a subject of ongoing research, particularly in the context of drug design and green synthesis. As interest in tailored organic molecules grows, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.